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Compound of Interest

Compound Name: 2-Hydroxy-4-methylbenzaldehyde

Cat. No.: B1293496 Get Quote

Technical Support Center: 2-Hydroxy-4-
methylbenzaldehyde
This technical support guide provides essential information for researchers, scientists, and drug

development professionals on the safe handling and storage of 2-Hydroxy-4-
methylbenzaldehyde.

Troubleshooting Guides and Frequently Asked
Questions (FAQs)
This section addresses specific issues that users might encounter during their experiments

involving 2-Hydroxy-4-methylbenzaldehyde.

Handling

Question: What are the primary hazards associated with 2-Hydroxy-4-
methylbenzaldehyde?

Answer: 2-Hydroxy-4-methylbenzaldehyde is considered hazardous. It can be harmful if

swallowed, cause skin irritation, and lead to serious eye irritation.[1] It may also cause

respiratory irritation.
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Question: What personal protective equipment (PPE) should I wear when handling this

compound?

Answer: When handling 2-Hydroxy-4-methylbenzaldehyde, it is crucial to wear

appropriate personal protective equipment. This includes protective gloves, clothing, and

eye/face protection, such as safety glasses with side-shields.[2] For operations that may

generate dust, a dust mask (type N95 or equivalent) is recommended.

Question: What should I do in case of accidental contact with the skin or eyes?

Answer: In case of skin contact, immediately wash the affected area with plenty of soap

and water.[2] If skin irritation occurs, seek medical advice.[2] For eye contact, rinse

cautiously with water for several minutes. If you wear contact lenses, remove them if it is

easy to do so and continue rinsing.[2] If eye irritation persists, get medical advice or

attention.[2]

Question: What is the appropriate first aid response for inhalation or ingestion?

Answer: If inhaled, move the person to fresh air and keep them in a position comfortable

for breathing. If you feel unwell, call a poison center or a doctor.[2] If swallowed, rinse the

mouth and seek medical help.[3] Do not induce vomiting.

Question: How should I handle spills of 2-Hydroxy-4-methylbenzaldehyde?

Answer: In the event of a spill, use personal protective equipment.[2] Avoid dust formation.

[2] Sweep up the spilled material and place it into a suitable, closed container for disposal.

[2] Ensure the area is well-ventilated. Prevent the chemical from entering drains.[2]

Storage

Question: What are the recommended storage conditions for 2-Hydroxy-4-
methylbenzaldehyde?

Answer: Store the compound in a tightly closed container in a dry, cool, and well-ventilated

place.[3] It should be stored under an inert atmosphere.

Question: Are there any specific temperature requirements for storing this chemical?
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Answer: While one source suggests storage at 4°C under nitrogen, another indicates that

shipping occurs at room temperature in the continental US.[4] For stock solutions in

solvent, storage at -20°C for one month or -80°C for six months is recommended.[4]

Question: What materials are incompatible with 2-Hydroxy-4-methylbenzaldehyde?

Answer: This chemical is incompatible with strong oxidizing agents and strong bases.

Quantitative Data
Property Value Source

Molecular Weight 136.15 g/mol [1]

Melting Point 58-61 °C

Boiling Point 223 °C [3]

Flash Point 88.0±14.4 °C [3]

Density 1.2±0.1 g/cm³ [3]

Experimental Workflow

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.medchemexpress.com/2-hydroxy-4-methylbenzaldehyde.html
https://www.medchemexpress.com/2-hydroxy-4-methylbenzaldehyde.html
https://www.benchchem.com/product/b1293496?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/2-Hydroxy-4-methylbenzaldehyde
https://www.echemi.com/produce/pr23112114171-2-hydroxy-4-methylbenzaldehyde.html
https://www.echemi.com/produce/pr23112114171-2-hydroxy-4-methylbenzaldehyde.html
https://www.echemi.com/produce/pr23112114171-2-hydroxy-4-methylbenzaldehyde.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1293496?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Safe Handling and Storage Workflow for 2-Hydroxy-4-methylbenzaldehyde
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Caption: Workflow for safe handling and storage of 2-Hydroxy-4-methylbenzaldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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